Cas no 99854-17-8 (3-(2-Chloro-3,4-dimethoxyphenyl)acrylic acid)

• Product Name: 3-(2-Chloro-3,4-dimethoxyphenyl)acrylic acid
• CAS No: 99854-17-8
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• MDL: MFCD00084947
• CID: 91184
• PubChem ID: 5708524
• Update Time: 2025-04-18

3-(2-Chloro-3,4-dimethoxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-3,4-dimethoxyphenyl)acrylic acid
• 2-Chloro-3,4-dimethoxycinnamic acid
• (E)-3-(2-Chloro-3,4-dimethoxy-phenyl)-acrylic acid
• MFCD00084947
• (2E)-3-(2-chloro-3,4-dimethoxyphenyl)prop-2-enoic acid
• 155814-16-7
• ZDA85417
• CS-0302176
• (E)-3-(2-chloro-3,4-dimethoxyphenyl)acrylic acid
• SCHEMBL3966919
• (2E)-3-(2-chloro-3,4-dimethoxyphenyl)-2-propenoic acid
• AS-5341
• AKOS009159049
• J-510490
• EN300-1983234
• (e)-3-(2-chloro-3,4-dimethoxy-phenyl)prop-2-enoic acid
• F94269
• (E)-3-(2-chloro-3,4-dimethoxyphenyl)prop-2-enoic acid
• DEXAMETHASONEHEMISUCCINATE
• 99854-17-8
• 2-CHLORO-3,4-DIMETHOXYCINNAMICACID
• 3-(2-chloro-3,4-dimethoxyphenyl)prop-2-enoic acid
• A846091

• MDL： MFCD00084947
• Inchi： 1S/C11H11ClO4/c1-15-8-5-3-7(4-6-9(13)14)10(12)11(8)16-2/h3-6H,1-2H3,(H,13,14)/b6-4+
• InChI Key： JIPTVEJKXDVECY-GQCTYLIASA-N
• SMILES： ClC1C(=C(C=CC=1/C=C/C(=O)O)OC)OC

Computed Properties

• Exact Mass: 242.03500
• Monoisotopic Mass: 242.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: powder
• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220-222 ºC (ethanol )
• Boiling Point: 397.6±37.0 °C at 760 mmHg
• Flash Point: 194.3±26.5 °C
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 55.76000
• LogP: 2.45500
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2-Chloro-3,4-dimethoxyphenyl)acrylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives